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Compound of Interest

Compound Name: 5-Bromo-4-cyclopropylpyrimidine

Cat. No.: B597505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available scientific and

commercial information for the chemical compound 5-Bromo-4-cyclopentylpyrimidine, identified

by CAS number 951884-32-5. The document is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and chemical

synthesis. While public domain information on the biological activity and specific experimental

applications of this compound is limited, this guide consolidates its known chemical properties,

potential synthetic utility, and commercial availability. The scarcity of detailed experimental data

suggests that 5-Bromo-4-cyclopentylpyrimidine is likely a novel or specialized chemical

intermediate with potential for use in the synthesis of more complex molecules.

Chemical Properties and Data
5-Bromo-4-cyclopentylpyrimidine is a substituted pyrimidine derivative. The presence of a

bromine atom and a cyclopentyl group on the pyrimidine ring makes it a potentially versatile

intermediate for further chemical modifications, such as cross-coupling reactions or nucleophilic

substitutions, to generate a library of compounds for screening in drug discovery programs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b597505?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 951884-32-5 N/A

Chemical Name
5-Bromo-4-

cyclopentylpyrimidine
N/A

Molecular Formula C₉H₁₁BrN₂ [1]

Molecular Weight 227.10 g/mol [1]

Canonical SMILES C1CCC(C1)C2=NC=NC=C2Br N/A

Physical Description Solid (predicted) N/A

Storage Conditions Sealed in dry, 2-8°C N/A

Note: Some physical properties like melting point, boiling point, and density are not consistently

reported across public sources and are therefore listed as predicted or not available.

Potential Synthetic Utility
While specific experimental protocols for the direct use of 5-Bromo-4-cyclopentylpyrimidine are

not readily available in the reviewed literature, its structure suggests its primary role as a

chemical intermediate. The bromine atom at the 5-position of the pyrimidine ring is a key

functional group that can participate in various organic reactions.

Below is a hypothetical synthetic workflow illustrating the potential use of 5-Bromo-4-

cyclopentylpyrimidine as a building block in the synthesis of more complex molecules, a

common strategy in medicinal chemistry.
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Hypothetical Synthetic Pathway

5-Bromo-4-cyclopentylpyrimidine
(CAS 951884-32-5)

Suzuki Coupling
(e.g., with Arylboronic Acid)

Pd Catalyst, Base

Buchwald-Hartwig Amination
(e.g., with an Amine)

Pd Catalyst, Base

Diverse Functionalized
Pyrimidine Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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